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Compound of Interest

Compound Name: Isopropyl 3-aminocrotonate

Cat. No.: B017612

An In-depth Technical Guide to Isopropyl 3-aminocrotonate

This guide provides a detailed overview of the molecular structure, weight, and other
physicochemical properties of Isopropyl 3-aminocrotonate, tailored for researchers,
scientists, and professionals in drug development.

Molecular Properties and Structure

Isopropyl 3-aminocrotonate is an organic compound with the chemical name propan-2-yl
(2)-3-aminobut-2-enoate.[1] It is recognized for its role as a versatile intermediate in organic
synthesis, particularly in the preparation of various pharmaceutical agents and bioactive
molecules.[2]

Quantitative Molecular Data

The fundamental molecular characteristics of Isopropyl 3-aminocrotonate are summarized in
the table below.
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Property Value Citations

Molecular Formula C7H13NO:2 [L1121[31[4115]

Molecular Weight 143.18 g/mol [41[6]

CAS Number 14205-46-0 [21[31[41[5]
Colorless to light yellow clear

Appearance o [2][3][6]
liquid

Melting Point 19-23 °C [2][5]I6]

Boiling Point 80 °C at 1 mmHg [2][6]

Canonical SMILES CC(C)OC(=0)C=C(C)N [3]
YCKAGGHNUHZKCL-

InChl Key [11[3]

XQRVVYSFSA-N

Molecular Structure Visualization

The two-dimensional chemical structure of Isopropyl 3-aminocrotonate is depicted below,
illustrating the arrangement of its constituent atoms and functional groups, including the
isopropyl ester and the aminocrotonate moieties.

Figure 1. Molecular structure of Isopropyl 3-aminocrotonate.

Experimental Protocols

Isopropyl 3-aminocrotonate is a key intermediate in various synthetic pathways. A common
laboratory-scale synthesis is provided below.

Synthesis of Isopropyl 3-aminocrotonate from Isopropyl
Acetoacetate

This protocol outlines a general procedure for the synthesis of the title compound.[7]
Materials:

* Isopropyl acetoacetate
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Ammonium acetate

Anhydrous ethanol

Standard reflux apparatus

Rotary evaporator

Vacuum distillation setup

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve Isopropyl acetoacetate
(e.g., 2.0 g, ~20.83 mmol) in anhydrous ethanol (15 mL).[7]

e Add ammonium acetate (1.6 g) to the solution.[7]
» Heat the reaction mixture to reflux at 90°C using an oil bath.[7]
e Monitor the progress of the reaction using thin-layer chromatography (TLC).[7]

» After the reaction is complete (typically after 24 hours), remove the heat source and allow
the mixture to cool to room temperature.[7]

o Evaporate the solvent under reduced pressure using a rotary evaporator.[7]

 Purify the resulting crude product by vacuum distillation to yield Isopropyl 3-
aminocrotonate.[7]

Applications in Research and Development

Isopropyl 3-aminocrotonate serves as a valuable building block in medicinal chemistry and
drug development.[2] Its bifunctional nature, containing both an amino group and an a,3-
unsaturated ester, allows for its use in the synthesis of a variety of heterocyclic compounds,
such as pyridines and pyrimidines, which are core structures in many pharmaceutical agents.
[3] The compound is particularly noted as an intermediate in the synthesis of drugs targeting
neurological disorders.[2]
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Due to its role as a synthetic intermediate, there are no specific signaling pathways directly
modulated by Isopropyl 3-aminocrotonate itself. Instead, its significance lies in the pathways
targeted by the final bioactive molecules synthesized from it. The logical workflow for its
application in drug discovery is illustrated below.
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Figure 2. Role of Isopropyl 3-aminocrotonate in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b017612#isopropyl-3-aminocrotonate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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